N-(2-Amino-1-naphthalen-2-ylethyl)-2-ethyl-1,3-oxazole-4-carboxamide;hydrochloride

• IUPAC Name: N-(2-amino-1-naphthalen-2-ylethyl)-2-ethyl-1,3-oxazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C18H19N3O2.ClH/c1-2-17-20-16(11-23-17)18(22)21-15(10-19)14-8-7-12-5-3-4-6-13(12)9-14;/h3-9,11,15H,2,10,19H2,1H3,(H,21,22);1H
• InChI Key: LTWCJIUJOTUKAS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CO1)C(=O)NC(CN)C2=CC3=CC=CC=C3C=C2.Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol
• CAS No.: 2445792-99-2

Description

N-(2-Amino-1-naphthalen-2-ylethyl)-2-ethyl-1,3-oxazole-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C18H20ClN3O2 and its molecular weight is 345.83. The purity is usually 95%.
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Scientific Research Applications

• Synthetic Cannabinoids and Drug Enforcement Regulations : Research has explored the placement of certain synthetic cannabinoids, including compounds structurally related to "N-(2-Amino-1-naphthalen-2-ylethyl)-2-ethyl-1,3-oxazole-4-carboxamide;hydrochloride", into Schedule I of the Controlled Substances Act. This action is based on findings indicating potential risks to public safety, and involves regulatory controls and administrative, civil, and criminal sanctions on handling these substances (Federal Register, 2015); (Federal Register, 2017).

• Antibacterial Agents : Studies have investigated the synthesis and antibacterial activity of related naphthalene derivatives, such as Pyridonecarboxylic acids, which have shown promising results in in vitro and in vivo screenings against various bacterial strains. This indicates potential applications in developing new antibacterial drugs (Egawa et al., 1984).

• Fluorescent Derivatives for Biological Assays : Compounds structurally similar to the chemical have been synthesized and studied for their photophysical properties. These derivatives exhibit strong fluorescence and are used in biological assays, demonstrating the compound's potential in bioimaging and diagnostic applications (Frade et al., 2007); (Phatangare et al., 2013).

• Anticancer Evaluation : Research on derivatives of naphthalene, closely related to the compound , has explored their reactivity with nucleophiles for potential anticancer evaluation. This suggests that such compounds could be developed into new anticancer agents (Gouhar & Raafat, 2015).

• Metabolism Studies of Synthetic Cannabinoids : The metabolism of synthetic cannabinoids structurally similar to "this compound" has been investigated. These studies are crucial for understanding the pharmacokinetics and toxicity profiles of these compounds, which is essential for developing safe and effective pharmaceuticals (Li et al., 2018).

• Synthesis of New Heterocyclic Compounds : Research has been conducted on the synthesis of new heterocyclic compounds, including derivatives of naphthoxazole, which are similar in structure to the compound . These compounds have potential applications in various fields, including medicinal chemistry and material science (Kumar et al., 2020).